Cas no 1309959-33-8 (5-Bromo-8-(dibromomethyl)quinoline)

• Product Name: 5-Bromo-8-(dibromomethyl)quinoline
• CAS No: 1309959-33-8
• MF: C₁₀H₆Br₃N
• MW: 379.873340129852
• MDL: MFCD34550373
• CID: 5149064
• Update Time: 2025-11-06

5-Bromo-8-(dibromomethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-(dibromomethyl)quinoline
• SY289407
• 5-Bromo-8-(dibromomethyl)quinoline

• MDL： MFCD34550373
• Inchi： 1S/C10H6Br3N/c11-8-4-3-7(10(12)13)9-6(8)2-1-5-14-9/h1-5,10H
• InChI Key： WSXXQPXCNMVEEI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(Br)Br)C2C1=CC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 5-Bromo-8-(dibromomethyl)quinoline

Comprehensive Overview of 5-Bromo-8-(dibromomethyl)quinoline (CAS No. 1309959-33-8): Properties, Applications, and Industry Insights

The chemical compound 5-Bromo-8-(dibromomethyl)quinoline (CAS No. 1309959-33-8) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material sciences. As a brominated quinoline derivative, it serves as a critical intermediate in organic synthesis, particularly in the development of heterocyclic compounds and bioactive molecules. Researchers and industry professionals frequently search for terms like "quinoline derivatives uses", "bromomethylquinoline synthesis", and "CAS 1309959-33-8 applications", reflecting its growing relevance in cutting-edge research.

One of the most notable characteristics of 5-Bromo-8-(dibromomethyl)quinoline is its molecular stability and reactivity, which make it invaluable in catalysis and drug discovery. The presence of multiple bromine atoms enhances its utility in cross-coupling reactions, a topic highly searched in academic and industrial circles. Recent studies highlight its role in constructing complex organic frameworks, aligning with the rising demand for sustainable chemistry and green synthesis methods. Keywords such as "brominated quinoline properties" and "quinoline-based catalysts" often trend in scientific databases, underscoring its interdisciplinary appeal.

From a commercial perspective, 5-Bromo-8-(dibromomethyl)quinoline is increasingly sought after for its potential in advanced material engineering. Its incorporation into organic electronic devices and luminescent materials has sparked interest among manufacturers aiming to innovate in OLED technology and sensors. Searches for "quinoline derivatives in electronics" and "CAS 1309959-33-8 suppliers" have surged, reflecting its industrial applicability. Furthermore, its compatibility with nanotechnology applications positions it as a candidate for next-generation smart materials.

In the pharmaceutical sector, 5-Bromo-8-(dibromomethyl)quinoline is explored for its bioactive potential, particularly in antimicrobial and antiviral research. The compound's ability to modulate enzyme interactions and receptor binding has led to inquiries like "quinoline-based drug development" and "bromomethylquinoline biological activity". With global health trends emphasizing infectious disease control, this compound's role in medicinal chemistry is poised for expansion.

Environmental and safety considerations are also pivotal in discussions about 5-Bromo-8-(dibromomethyl)quinoline. Regulatory queries such as "CAS 1309959-33-8 safety data" and "quinoline derivative handling guidelines" are common, reflecting the industry's focus on responsible chemical use. Innovations in waste reduction and eco-friendly synthesis further enhance its profile as a sustainable chemical.

In summary, 5-Bromo-8-(dibromomethyl)quinoline (CAS No. 1309959-33-8) stands at the intersection of scientific innovation and industrial demand. Its multifaceted applications—from organic electronics to pharmaceutical intermediates—make it a compound of enduring interest. As research evolves, keywords like "quinoline derivative advancements" and "bromomethylquinoline future trends" will likely dominate scholarly and commercial discourse, cementing its status as a cornerstone of modern chemistry.